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Compound Name: Pyruvamide

Cat. No.: B1210208 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Pyruvamide (CAS No. 631-66-3), a simple amide derivative of pyruvic acid, is a molecule of

interest in various biological contexts. This technical guide provides a comprehensive overview

of its known chemical and physical properties, safety information, and its role as an activator of

yeast pyruvate decarboxylase. While extensive research on its broader biological activities and

specific signaling pathways in mammalian systems is limited, this document consolidates the

available information to serve as a foundational resource for further investigation.

Chemical and Physical Properties
Pyruvamide, also known as 2-oxopropanamide, is a small organic molecule with the chemical

formula C₃H₅NO₂. A summary of its key physical and chemical properties is presented in Table

1.

Table 1: Physical and Chemical Properties of Pyruvamide
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Property Value Reference(s)

CAS Number 631-66-3 [1][2]

Molecular Formula C₃H₅NO₂ [1]

Molecular Weight 87.08 g/mol [1]

IUPAC Name 2-oxopropanamide [1]

Synonyms
Pyruvic acid amide,

Acetylcarboxamide
[1]

Appearance Solid

Melting Point Not available

Boiling Point Not available

Solubility Not available

Safety Data Sheet (SDS)
A comprehensive safety data sheet for Pyruvamide with detailed quantitative toxicological data

such as LD50 and LC50 values is not readily available in the public domain. However, a basic

safety data sheet from ChemScene provides fundamental safety precautions.

Table 2: Summary of Safety Information for Pyruvamide
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Hazard Identification Precautionary Statements First Aid Measures

Not classified as hazardous

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. P271: Use only outdoors or

in a well-ventilated area. P280:

Wear protective

gloves/protective clothing/eye

protection/face protection.

If inhaled: Remove person to

fresh air and keep comfortable

for breathing. Call a POISON

CENTER/doctor if you feel

unwell. If on skin: Wash with

plenty of water. If in eyes:

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing. If

eye irritation persists: Get

medical advice/attention. If

swallowed: Call a POISON

CENTER/doctor if you feel

unwell. Rinse mouth.

This information is a summary and should not replace a full safety data sheet. Users should

consult the original SDS for complete safety information.

Biological Activity and Mechanism of Action
The most well-documented biological activity of Pyruvamide is its role as an activator of the

enzyme pyruvate decarboxylase (PDC) in yeast.

Activation of Yeast Pyruvate Decarboxylase
Research has shown that Pyruvamide can activate yeast pyruvate decarboxylase, a key

enzyme in alcoholic fermentation. A crystallographic and kinetic study has provided insights

into the structural basis of this activation.

The following is a summarized methodology based on the study of the complex between yeast

PDC and Pyruvamide:

Crystallization: The complex of thiamine diphosphate-dependent tetrameric enzyme pyruvate

decarboxylase from brewer's yeast with the activator Pyruvamide is crystallized.
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X-ray Diffraction Data Collection: X-ray diffraction data is collected from the crystals to a

resolution of 2.4 Å.

Structure Determination and Refinement: The crystal structure is determined and refined to

analyze the binding of Pyruvamide and the conformational changes in the enzyme.

Kinetic Experiments: The effect of Pyruvamide on the substrate activation of PDC is

measured. This involves monitoring the enzyme's activity in the presence of varying

concentrations of the substrate (pyruvate) and the activator (Pyruvamide). The impact of

modifying cysteine residues on activation is also assessed.

The study suggests a mechanism where the binding of Pyruvamide triggers a disorder-to-

order transition in two active-site loop regions of the enzyme. This conformational change is a

key event in the activation process.
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Caption: Proposed mechanism of Pyruvate Decarboxylase activation by Pyruvamide.

Further Research and Conclusion
While the role of Pyruvamide in activating yeast PDC is established, its broader biological

significance, particularly in mammalian systems, remains largely unexplored. There is a notable

lack of publicly available data on its toxicology, pharmacokinetics, and effects on other cellular

pathways. This technical guide highlights the existing knowledge and underscores the need for
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further research to elucidate the full biological profile of Pyruvamide. Such studies would be

invaluable for researchers and professionals in drug development and other scientific fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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